Cas no 1152559-69-7 (1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde)
1152559-69-7 structure
Product Name:1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde
CAS No:1152559-69-7
MF:C10H12N4O
MW:204.228481292725
CID:5716790
PubChem ID:28951547
Update Time:2023-10-17
1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,3-DIMETHYL-5-(2-METHYL-1H-IMIDAZOL-1-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
- EN300-1292971
- 1152559-69-7
- 1H-Pyrazole-4-carboxaldehyde, 1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-
- 1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde
-
- Inchi: 1S/C10H12N4O/c1-7-9(6-15)10(13(3)12-7)14-5-4-11-8(14)2/h4-6H,1-3H3
- InChI Key: ORQIMSBVIVCFNP-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=NN(C)C=1N1C=CN=C1C
Computed Properties
- Exact Mass: 204.10111102g/mol
- Monoisotopic Mass: 204.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.7Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 433.6±55.0 °C(Predicted)
- pka: 5.95±0.69(Predicted)
1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292971-0.05g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 0.05g |
$851.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-0.1g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 0.1g |
$892.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-0.25g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 0.25g |
$933.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-0.5g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 0.5g |
$974.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-1.0g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 1g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-2.5g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 2.5g |
$1988.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-5.0g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 5g |
$2940.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-10.0g |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 10g |
$4360.0 | 2023-06-06 | ||
| Enamine | EN300-1292971-50mg |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 50mg |
$528.0 | 2023-09-30 | ||
| Enamine | EN300-1292971-100mg |
1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde |
1152559-69-7 | 100mg |
$553.0 | 2023-09-30 |
1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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